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co-elution Isochlorogenic acid A and DR Ak

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: isochlorogenic acid A

CAS No.: 2450-53-5

Cat. No.: S1802447
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o A : Agilent Zorbax SB-C18 (250 x 4.6 mm i.d., 5 pm) [6] BREH TS
o TRBNAE : 0.2%FRERIKIR R (A)FIZ BB (B)RR EEILAR [6]
- BERF:

o 0-16%4h : 10%-19% B

o 16-24%4% : 19%-20% B

o 24-48%y5% : 10%-24% B

o 48-55%34t : 24%-50% B

o 55-6044% : 50%-10% B [6]
o HIME : 283 nm [6]
e FB : 30°C [6]
o U : 1 mL/min [6]
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o EIESM
o f&3%FE : C184%(100 x 2.1 mm, 1.7 pm)
o BN : 0.1%FERIK(A)FIZfiE(B)
o B : 5-30% B over 154 4h
o JRiE : 0.3 mL/min
o ¥R : 40°C
. FES¥

o BFWIEL : ESItTAEEF

o F3EEE : m/z 100-1000

o ISCIDREE : {i#h.ZE20-40 eV
o FIRSIRE : 300°C
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EF IR ¢ 1-T E-3-FR EDKIR A ([Bmim]Br)
WRFE 1 0.65 mol/L

WELL : 23.44:1

HBFEET(E] : 48.999 4

BE :25°C

o o © O O

o BFBASUKMERG(IL-ATPS) 2k,
o £ : (NH4)2S04 (4.5 g)
o pH: 3.0
o JRfE : 20°C
o HFTiEHRENERFRA[1X98.18% [2]
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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